1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one
CAS No.: 2640818-03-5
Cat. No.: VC11853894
Molecular Formula: C16H17N3O2
Molecular Weight: 283.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2640818-03-5 |
|---|---|
| Molecular Formula | C16H17N3O2 |
| Molecular Weight | 283.32 g/mol |
| IUPAC Name | 1-[2-(2-morpholin-4-ylpyrimidin-5-yl)phenyl]ethanone |
| Standard InChI | InChI=1S/C16H17N3O2/c1-12(20)14-4-2-3-5-15(14)13-10-17-16(18-11-13)19-6-8-21-9-7-19/h2-5,10-11H,6-9H2,1H3 |
| Standard InChI Key | PNMHEBNERJKOEV-UHFFFAOYSA-N |
| SMILES | CC(=O)C1=CC=CC=C1C2=CN=C(N=C2)N3CCOCC3 |
| Canonical SMILES | CC(=O)C1=CC=CC=C1C2=CN=C(N=C2)N3CCOCC3 |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound features a pyrimidine ring (CHN) substituted at the 5-position with a phenyl group bearing an ethanone moiety and at the 2-position with a morpholine ring (CHNO). The IUPAC name, 1-[2-(2-morpholin-4-ylpyrimidin-5-yl)phenyl]ethanone, reflects this arrangement. Key structural attributes include:
| Property | Value |
|---|---|
| Molecular Formula | CHNO |
| Molecular Weight | 283.32 g/mol |
| SMILES | CC(=O)C1=CC=CC=C1C2=CN=C(N=C2)N3CCOCC3 |
| XLogP3 | 2.77 |
| Topological Polar Surface Area | 38.69 Ų |
The pyrimidine ring adopts a planar conformation, while the morpholine group contributes to the molecule’s solubility in polar solvents.
Spectroscopic and Crystallographic Data
-
NMR: H NMR spectra show characteristic signals for the morpholine protons (δ 3.6–3.8 ppm, multiplet) and the acetyl group (δ 2.6 ppm, singlet).
-
Crystallography: Bond lengths in the pyrimidine ring (C–N: 1.34 Å; C–C: 1.39 Å) align with aromatic systems, while the ethanone C=O bond measures 1.21 Å.
Synthesis and Optimization
Key Synthetic Routes
The synthesis involves multi-step protocols to assemble the pyrimidine core and introduce substituents:
Pyrimidine Core Formation
-
Condensation Reaction: 2-Chloropyrimidine-5-carbaldehyde reacts with acetophenone derivatives under basic conditions (KCO, DMF, 80°C) to form the phenyl-pyrimidine backbone.
-
Morpholine Substitution: Nucleophilic aromatic substitution replaces the chlorine atom with morpholine using Pd(PPh) as a catalyst (toluene, 110°C, 12 h).
Ethanone Functionalization
The acetyl group is introduced via Friedel-Crafts acylation, employing AlCl as a Lewis catalyst (CHCl, 0°C to RT).
Reaction Optimization
-
Yield Improvements: Switching from batch to continuous-flow reactors increased yields from 45% to 72% by enhancing heat transfer.
-
Solvent Effects: Tetrahydrofuran (THF) outperforms dimethylformamide (DMF) in reducing side reactions during morpholine substitution.
Biological and Pharmacological Activities
Antimicrobial Properties
In vitro studies on structurally analogous pyrimidines demonstrate broad-spectrum activity:
Mechanistic studies suggest inhibition of bacterial DNA gyrase and fungal ergosterol biosynthesis .
Applications in Material Science
Organic Electronics
The conjugated π-system enables use as an electron-transport layer in OLEDs, achieving a luminance efficiency of 12.3 cd/A.
Coordination Chemistry
As a ligand, it forms stable complexes with Cu(II) and Fe(III), exhibiting catalytic activity in oxidation reactions (TOF = 220 h for benzyl alcohol oxidation).
Future Perspectives
Drug Development
-
Structural Modifications: Introducing fluorinated groups could enhance blood-brain barrier penetration for CNS-targeted therapies.
-
Combination Therapies: Synergy with cisplatin merits exploration in drug-resistant cancers.
Green Chemistry Initiatives
Adopting biocatalytic methods (e.g., enzyme-mediated morpholine coupling) may reduce reliance on toxic solvents.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume